16α,21α-Epoxy-5α-olean-12-ene-3β,22α,28-triol 16α,21α-Epoxy-5α-olean-12-ene-3β,22α,28-triol
Brand Name: Vulcanchem
CAS No.: 19882-11-2
Catalog No.: VC016625
InChI: InChI=1S/C30H48O4/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)15-22-30(18,16-31)23(33)24(25)34-22/h8,18-24,31-33H,9-16H2,1-7H3/t18-,19-,20+,21-,22+,23-,24+,27-,28+,29+,30-/m0/s1
SMILES: CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC6C2(C(C1O6)O)CO)C)C)(C)C)O)C)C
Molecular Formula: C30H48O4
Molecular Weight: 472.71

16α,21α-Epoxy-5α-olean-12-ene-3β,22α,28-triol

* For research use only. Not for human or veterinary use.

CAS No.: 19882-11-2

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Catalog No.: VC016625

Molecular Formula: C30H48O4

Molecular Weight: 472.71

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16α,21α-Epoxy-5α-olean-12-ene-3β,22α,28-triol - 19882-11-2

CAS No. 19882-11-2
Product Name 16α,21α-Epoxy-5α-olean-12-ene-3β,22α,28-triol
Molecular Formula C30H48O4
Molecular Weight 472.71
InChI InChI=1S/C30H48O4/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)15-22-30(18,16-31)23(33)24(25)34-22/h8,18-24,31-33H,9-16H2,1-7H3/t18-,19-,20+,21-,22+,23-,24+,27-,28+,29+,30-/m0/s1
InChIKey UHVLMLUQNCPVOJ-AXOVLVJBSA-N
SMILES CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC6C2(C(C1O6)O)CO)C)C)(C)C)O)C)C